Cas no 56630-34-3 (5-Nonynoic acid)
5-Nonynoic acid structure
Product Name:5-Nonynoic acid
CAS No:56630-34-3
MF:C9H14O2
MW:154.206263065338
CID:348300
PubChem ID:556171
Update Time:2025-04-19
5-Nonynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Nonynoic acid
- non-5-ynoic acid
- SCHEMBL11053480
- 56630-34-3
- LMFA01030506
- GIMQQWKASGCRDK-UHFFFAOYSA-N
- DTXSID80339426
- CHEBI:180446
-
- Inchi: 1S/C9H14O2/c1-2-3-4-5-6-7-8-9(10)11/h2-3,6-8H2,1H3,(H,10,11)
- InChI Key: GIMQQWKASGCRDK-UHFFFAOYSA-N
- SMILES: OC(CCCC#CCCC)=O
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.0249 (rough estimate)
- Melting Point: -3°C
- Boiling Point: 308.54°C (rough estimate)
- Refractive Index: 1.4558
- PSA: 37.3
5-Nonynoic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
56630-34-3 (5-Nonynoic acid) Related Products
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- 2777-65-3(10-Undecynoic acid)
- 13488-22-7(ETI)
- 66990-30-5(10,12-Tricosadiynoic acid)
- 66990-32-7(10,12-Pentacosadiynoic acid)
- 174063-95-7(Henicosa-8,10-diynoic acid)
- 30964-00-2(hept-6-ynoic acid)
- 14502-46-6(12-Tridecynoic acid)
- 178560-65-1(5,7-Docosadiynoic acid)
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